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Compound of Interest

Compound Name: 2-Fluoro-1,3,2-dioxaborolane

CAS No.: 764724-64-3

Cat. No.: B14226274

Get Quote

Executive Summary
2-Fluoro-1,3,2-dioxaborolane is a cyclic dialkoxyfluoroborane derivative often encountered as

a reactive intermediate or specialized reagent in organoboron synthesis. Its

NMR signature is distinct from its acyclic analogs and common hydrolysis products.

Primary Chemical Shift (

):22.0 – 25.0 ppm (relative to

).

Key Spectral Feature: Broad singlet or unresolved doublet due to

coupling and quadrupolar relaxation.

Critical Impurity: Boric acid (

) at 19.6 ppm, arising from rapid hydrolysis.
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Theoretical Framework & Electronic Environment
Chemical Shift Determinants
The chemical shift of trivalent boron is governed by the paramagnetic shielding term (

), which is sensitive to the electron density in the

orbitals.

-Backbonding (Shielding): The fluorine atom is highly electronegative (

), which inductively withdraws

-density (deshielding). However, it is also a strong

-donor into the empty

orbital of boron. This

-backbonding increases electron density at the boron center, causing an upfield shift
(shielding) relative to alkylboron species.

Ring Strain (Deshielding): The 5-membered dioxaborolane ring introduces angular strain,

which typically causes a downfield shift (deshielding) of 5–8 ppm compared to acyclic

analogs (e.g., dimethoxyfluoroborane).

Net Effect: The competition between Fluorine shielding and Ring deshielding places the

resonance in the 22–25 ppm window, distinct from trialkyl borates (

18 ppm) and arylboronic esters (

30 ppm).

Electronic Shielding Diagram
The following diagram illustrates the competing electronic effects determining the chemical

shift.
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Caption: Schematic of electronic factors influencing the

chemical shift. The strong

-donation from Fluorine partially counteracts the deshielding effects of the strained 5-
membered ring.

Spectral Data Analysis
Chemical Shift Comparison Table
Accurate assignment requires comparison against reference standards and potential

impurities.
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Species Structure
(

) [ppm]

Multiplicity Notes

2-Fluoro-1,3,2-

dioxaborolane
Cyclic 22.5

Broad Singlet /

Doublet

Main signal;

width depends

on

relaxation.

Boric Acid 19.6 Singlet

Common

hydrolysis

impurity.

Trimethyl Borate 18.3 Singlet
Acyclic analog

reference.

Pinacolborane 27.8
Doublet (

)

Common

reagent;

downfield due to

H vs F.

Arylboronic

Esters
30 - 31 Singlet

Downfield due to

lack of F-

shielding.

Boron Trifluoride

Etherate
0.0 Singlet

External

Reference (

ppm).

Coupling Constants ( )
While

is

abundant (spin

), observing the scalar coupling
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in the

spectrum is challenging due to the quadrupolar relaxation of the boron nucleus (

).

Expected Value:

.

Observation: Often manifests as line broadening rather than a resolved doublet. Cooling the

sample (e.g., to

) can slow quadrupolar relaxation and resolve the coupling.

Experimental Protocol
Sample Preparation
Hydrolysis is the primary failure mode. The B-F bond in this cyclic system is labile in the

presence of moisture.

Solvent Selection: Use anhydrous

or

stored over molecular sieves (

). Avoid protonated alcohols or wet solvents.

Concentration: Prepare a 10–20 mM solution. Higher concentrations can lead to aggregation

or viscosity-induced broadening.

Tube Material: Use Quartz NMR tubes if available to eliminate the broad background "boron

hump" (

ppm) from borosilicate glass. If using standard glass, acquire a blank spectrum of the solvent
to subtract the background.

Acquisition Parameters
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Pulse Sequence: Standard single-pulse (zg) with proton decoupling (typically zgig or zgpg).

Sweep Width: 200 ppm (from +100 to -100 ppm).

Relaxation Delay (D1): 0.5 – 1.0 s (Boron relaxes quickly).

Scans (NS): 64 – 128 scans are usually sufficient due to the high sensitivity of

(

natural abundance).

Reference: Calibrate externally using a sealed capillary of

in

set to 0.0 ppm.

Hydrolysis & Impurity Identification Workflow

Sample: 2-Fluoro-1,3,2-dioxaborolane
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+ H2O (Hydrolysis)

Signal at ~18 ppm
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+ ROH (Alcoholysis)
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Caption: Diagnostic workflow for identifying sample degradation. The appearance of a peak at

19.6 ppm confirms moisture contamination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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